Positional Isomer Purity and Identity Verification
The target compound’s structural identity is defined by the para-substituted benzyl arrangement captured in the cataloged SMILES NCCc1ccc(CN2CCCC2=O)cc1 . The positional isomer 4-(1-aminoethyl)-1-benzylpyrrolidin-2-one (CAS 117934-67-5) carries the aminoethyl group on the pyrrolidine ring rather than on the benzyl ring, resulting in a distinct SMILES and a different spatial orientation of the basic amine . Both compounds share the same molecular formula (C13H18N2O, MW 218.29) and are supplied at a minimum purity specification of 95% . However, because the two isomers are chromatographically resolvable only under optimized conditions, substituting one for the other without orthogonal analytical confirmation (e.g., ¹H–¹³C HSQC and NOESY NMR) risks introducing an uncharacterized positional isomer into a screening collection, potentially generating false structure–activity correlations.
| Evidence Dimension | Positional isomer identity (SMILES and IUPAC) |
|---|---|
| Target Compound Data | SMILES: NCCc1ccc(CN2CCCC2=O)cc1; IUPAC: 1-[(4-(2-aminoethyl)phenyl)methyl]pyrrolidin-2-one |
| Comparator Or Baseline | SMILES: CC(N)C1CN(CC1=O)Cc1ccccc1 (inferred for 4-(1-aminoethyl)-1-benzylpyrrolidin-2-one, CAS 117934-67-5); IUPAC: 4-(1-aminoethyl)-1-benzylpyrrolidin-2-one |
| Quantified Difference | Different SMILES strings; positional isomer with amine on pyrrolidine ring vs. benzyl ring |
| Conditions | Cataloged structural data from authoritative chemical databases (ChemSrc, CymitQuimica); purity specification ≥95% for both |
Why This Matters
For procurement purposes, structural identity verification is the irreducible minimum; procuring a positional isomer under the assumption of para-(2-aminoethyl)benzyl substitution results in unknowingly introducing a different compound into a focused library, invalidating SAR hypotheses derived from computational docking or biochemical screening results.
